![molecular formula C21H16N2O4 B7458774 4-[({2-[(Phenylcarbonyl)amino]phenyl}carbonyl)amino]benzoic acid](/img/structure/B7458774.png)
4-[({2-[(Phenylcarbonyl)amino]phenyl}carbonyl)amino]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-[({2-[(Phenylcarbonyl)amino]phenyl}carbonyl)amino]benzoic acid, also known as PACAP-27, is a peptide that has been found to have various biological effects. It was first discovered in 1989 and has since been extensively studied for its potential therapeutic applications.
Mechanism of Action
4-[({2-[(Phenylcarbonyl)amino]phenyl}carbonyl)amino]benzoic acid exerts its effects through binding to three different receptors: PAC1, VPAC1, and VPAC2. These receptors are widely distributed throughout the body, including the brain, immune system, and gastrointestinal tract. Upon binding to these receptors, this compound activates various signaling pathways, including the cAMP/PKA pathway, the MAPK pathway, and the PI3K/Akt pathway.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been found to increase the release of neurotransmitters, including acetylcholine, dopamine, and glutamate. It also has anti-inflammatory effects, inhibiting the production of pro-inflammatory cytokines. Additionally, this compound has been shown to increase blood flow and oxygen consumption in the brain, leading to improved cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using 4-[({2-[(Phenylcarbonyl)amino]phenyl}carbonyl)amino]benzoic acid in lab experiments is its stability. It is relatively stable in solution and can be stored for long periods of time without degradation. Additionally, it is easy to synthesize using the solid-phase peptide synthesis method. However, one limitation of using this compound is its high cost, which may limit its use in large-scale experiments.
Future Directions
There are several future directions for the study of 4-[({2-[(Phenylcarbonyl)amino]phenyl}carbonyl)amino]benzoic acid. One area of research is the development of this compound analogs with improved stability and potency. Additionally, the potential use of this compound in the treatment of various diseases, including Alzheimer's disease and Parkinson's disease, warrants further investigation. Furthermore, the role of this compound in the regulation of immune function and inflammation is an area of research that requires further exploration.
Synthesis Methods
The synthesis of 4-[({2-[(Phenylcarbonyl)amino]phenyl}carbonyl)amino]benzoic acid involves the solid-phase peptide synthesis method. It begins by coupling the first amino acid, which is Fmoc-Asn(Trt)-OH, to a resin. The remaining amino acids are then added one by one, with each coupling step followed by deprotection of the Fmoc group. The final product is cleaved from the resin and purified using high-performance liquid chromatography (HPLC).
Scientific Research Applications
4-[({2-[(Phenylcarbonyl)amino]phenyl}carbonyl)amino]benzoic acid has been extensively studied for its potential therapeutic applications. It has been found to have neuroprotective, anti-inflammatory, and analgesic effects. It has also been shown to improve cognitive function and memory. Additionally, this compound has been studied for its potential use in the treatment of various diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis.
properties
IUPAC Name |
4-[(2-benzamidobenzoyl)amino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H16N2O4/c24-19(14-6-2-1-3-7-14)23-18-9-5-4-8-17(18)20(25)22-16-12-10-15(11-13-16)21(26)27/h1-13H,(H,22,25)(H,23,24)(H,26,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FKZMKYLPJCPWDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)NC3=CC=C(C=C3)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
360.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.